3-(Azepan-1-ylsulfonyl)benzoic acid
3-(Azepan-1-ylsulfonyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
326182-57-4
VCID:
VC0415886
InChI:
InChI=1S/C13H17NO4S/c15-13(16)11-6-5-7-12(10-11)19(17,18)14-8-3-1-2-4-9-14/h5-7,10H,1-4,8-9H2,(H,15,16)
SMILES:
C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)O
Molecular Formula:
C13H17NO4S
Molecular Weight:
283.35g/mol
3-(Azepan-1-ylsulfonyl)benzoic acid
CAS No.: 326182-57-4
Main Products
VCID: VC0415886
Molecular Formula: C13H17NO4S
Molecular Weight: 283.35g/mol
| CAS No. | 326182-57-4 |
|---|---|
| Product Name | 3-(Azepan-1-ylsulfonyl)benzoic acid |
| Molecular Formula | C13H17NO4S |
| Molecular Weight | 283.35g/mol |
| IUPAC Name | 3-(azepan-1-ylsulfonyl)benzoic acid |
| Standard InChI | InChI=1S/C13H17NO4S/c15-13(16)11-6-5-7-12(10-11)19(17,18)14-8-3-1-2-4-9-14/h5-7,10H,1-4,8-9H2,(H,15,16) |
| Standard InChIKey | KDJJBORBRZBZPN-UHFFFAOYSA-N |
| SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)O |
| Canonical SMILES | C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)O |
| PubChem Compound | 690607 |
| Last Modified | Nov 17 2021 |
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